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Compound of Interest

Compound Name: Valine sodium salt

CAS No.: 34241-42-4

Cat. No.: B13816589

Get Quote

Introduction and Mechanistic Overview
L-Valine sodium salt (Sodium (2S)-2-amino-3-methylbutanoate, CAS: 34241-42-4) [8] is a

highly versatile reagent, chiral ligand, and excipient in modern pharmaceutical development.

With a molecular weight of 139.13 g/mol , this amino acid salt is fundamentally utilized to

overcome pharmacokinetic bottlenecks in drug delivery, particularly in the synthesis of amino

acid ester prodrugs.

The most prominent clinical application of L-valine sodium salt is in the synthesis of

Valacyclovir, the L-valyl ester prodrug of the antiviral acyclovir. Acyclovir inherently suffers from

poor oral bioavailability (10–20%) due to its low aqueous solubility (1.2–2.5 mg/mL) and its

reliance on passive diffusion for intestinal absorption[1, 4]. By conjugating acyclovir with an L-

valine moiety, the resulting prodrug becomes a high-affinity substrate for the human intestinal

peptide transporter 1 (PEPT1). This active transport mechanism drastically increases oral

bioavailability to ~54% and enhances aqueous solubility to 174 mg/mL, allowing for less

frequent dosing and improved patient compliance[3, 5].
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Quantitative Data: Pharmacokinetic &
Physicochemical Enhancements
The table below summarizes the transformative effect of valine-conjugation on the active

pharmaceutical ingredient (API).

Parameter Acyclovir (API)
Valacyclovir
(Prodrug)

Impact of Valine
Conjugation

Aqueous Solubility

(25°C)
~1.2 - 2.5 mg/mL 174 mg/mL

~70-fold increase in

solubility.

Oral Bioavailability 10% - 20% ~54%

Active transport via

PEPT1 overcomes

passive diffusion

limits.

Intestinal Absorption Passive Diffusion
Active Transport

(PEPT1)

Substrate specificity

shifted to peptide

transporters.

Dosing Frequency Up to 5 times daily 1 to 2 times daily

Higher systemic

exposure allows for

extended dosing

intervals.

Pathway Visualization
The following diagram illustrates the logical workflow of prodrug synthesis using L-valine
sodium salt and its subsequent in vivo activation.
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Caption: Valacyclovir Prodrug Synthesis and In Vivo Activation Pathway.

Experimental Protocols
Protocol 1: Synthesis of Valacyclovir via Enamine-
Protected L-Valine Sodium Salt
Reference Standard:[EP0915874B1 / WO1998003553A1] [6, 7]

Causality & Scientific Rationale: Direct esterification of acyclovir with unprotected L-valine often

leads to unwanted N-alkylation or N-acylation. To circumvent this, L-valine is first reacted with

sodium hydroxide and methyl acetoacetate to form an enamine-protected sodium valinate

intermediate. This ensures strict regioselective O-esterification at the acyclovir's terminal

hydroxyl group. The enamine group is highly sensitive to acidic conditions, allowing for mild

and rapid deprotection later in the workflow.

Step-by-Step Methodology:

Preparation of Protected Valinate: In a 500-mL four-neck flask equipped with a mechanical

stirrer and nitrogen inlet, suspend 10 g of L-valine in 110 mL of methylethylketone at room

temperature.

Salt Formation & Protection: Add 10.1 mL of methyl acetoacetate and 3.52 g of NaOH (99%)

under continuous stirring. Heat the reaction mixture to reflux (78°C–80°C) for 3 hours. Note:

A complete solution is typically obtained around 50°C as the sodium salt forms and

dissolves.

Condensation: React the resulting enamine-protected L-valine sodium salt with an

acyclovir intermediate (where the omega-OH is replaced by a leaving group, such as a

tosylate) in an appropriate solvent. Heat to 80°C for 3 hours, monitoring progression via TLC.

Acidic Hydrolysis: Concentrate the reaction mixture under a vacuum. Subject the residue to

acidic hydrolysis (e.g., using dilute HCl). The acidic medium readily cleaves the enamine

protecting group, yielding valacyclovir hydrochloride.

Purification: To isolate the free base, adjust the pH of the aqueous solution to a constant

value ranging from 9 to 9.5 using an ammonium hydroxide aqueous solution. Filter and dry
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the resulting precipitate.

Protocol 2: Preparation of Metal-Valinate Mixed Ligand
Complexes for Antibacterial Screening
Reference Standard:[Synthesis and Antibacterial Activities of Mixed Ligand Complexes] [9]

Causality & Scientific Rationale: Metal complexes of amino acids exhibit significant antibacterial

and anti-tumor activities. L-valine must be deprotonated to its sodium salt form prior to

complexation. Deprotonation increases the nucleophilicity of the carboxylate oxygen, enabling

stable bidentate coordination (via the amine nitrogen and carboxylate oxygen) with transition

metals like Zn(II), Cu(II), or Mn(II).

Step-by-Step Methodology:

Deprotonation: Dissolve 1 mmol (0.117 g) of L-valine in 10 mL of 50% ethanol. Add 1 mmol

(0.04 g) of NaOH and stir until completely dissolved to generate the sodium valinate solution.

Secondary Ligand Preparation (Optional): If forming a mixed-ligand complex, prepare a

secondary ligand solution (e.g., sodium 5-chlorosalicylate) using the same 1:1 stoichiometric

deprotonation method in 50% ethanol.

Complexation: Warm a 50% ethanol solution (10 mL) containing 1 mmol of the target metal

chloride (e.g.,

or

). Add the sodium valinate solution (and secondary ligand solution, if applicable) dropwise to
the metal solution under continuous stirring.

Isolation: Stir the mixture at 60°C for 2 hours. Allow the solution to cool to room temperature

to induce precipitation of the metal-valinate complex. Filter the precipitate through a Buchner

funnel, wash thoroughly with cold ethanol, and dry under a vacuum desiccator.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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